Cas no 347323-97-1 (1-[(3-fluorophenyl)methyl]-1H-indole-3-carbaldehyde)

• Product Name: 1-[(3-fluorophenyl)methyl]-1H-indole-3-carbaldehyde
• CAS No: 347323-97-1
• MF: C₁₆H₁₂FNO
• MW: 253.270987510681
• MDL: MFCD02243512
• CID: 2951362
• PubChem ID: 716281
• Update Time: 2025-05-24

1-[(3-fluorophenyl)methyl]-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-氟苄基)-1H-吲哚-3-甲醛
• 1-(3-fluorobenzyl)-1H-indole-3-carbaldehyde
• 1-[(3-fluorophenyl)methyl]indole-3-carbaldehyde
• Cambridge id 6784878
• MLS000665207
• HMS2550B04
• BBL015328
• STK347802
• SMR000270428
• 1-[(3-fluorophenyl)methyl]-1H-indole-3-carbaldehyde
• VS-04908
• CHEMBL1558336
• EN300-228661
• CS-0118966
• H21496
• C16H12FNO
• SR-01000243057
• 347323-97-1
• 1-[(3-Fluorophenyl)methyl]-1H-indole-3-carboxaldehyde
• MFCD02243512
• AKOS000112544
• ALBB-001446
• DTXSID801212470
• 1-((3-Fluorophenyl)methyl)-1H-indole-3-carboxaldehyde
• Z57359398
• SR-01000243057-1

• MDL： MFCD02243512
• Inchi： 1S/C16H12FNO/c17-14-5-3-4-12(8-14)9-18-10-13(11-19)15-6-1-2-7-16(15)18/h1-8,10-11H,9H2
• InChI Key： LOQNMLHIQHBGJV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C=C(C=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 253.090292168Da
• Monoisotopic Mass: 253.090292168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 436.7±30.0 °C at 760 mmHg
• Flash Point: 217.9±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-[(3-fluorophenyl)methyl]-1H-indole-3-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-[(3-fluorophenyl)methyl]-1H-indole-3-carbaldehyde

Introduction to 1-[(3-fluorophenyl)methyl]-1H-indole-3-carbaldehyde (CAS No 347323-97-1)

The compound 1-[(3-fluorophenyl)methyl]-1H-indole-3-carbaldehyde, identified by the CAS registry number 347323-97-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The indole core of the molecule, combined with the aldehyde group and the fluorophenyl substituent, contributes to its versatile chemical properties.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly in the development of anti-cancer agents and neuroprotective drugs. The presence of the aldehyde group in 1H-indole-3-carbaldehyde enhances its reactivity, making it a valuable intermediate in various synthetic pathways. Moreover, the fluorine atom in the 3-fluorophenyl group introduces electronic effects that can modulate the compound's biological activity.

The synthesis of this compound involves a multi-step process, often utilizing palladium-catalyzed cross-coupling reactions or other advanced organic synthesis techniques. Researchers have explored various strategies to optimize the yield and purity of CAS No 347323-97-1, ensuring its suitability for downstream applications in both academic and industrial settings.

In terms of biological activity, 1-[(3-fluorophenyl)methyl]-1H-indole-3-carbaldehyde has shown promising results in vitro assays targeting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These findings suggest its potential as a lead compound for developing treatments against Alzheimer's disease and related conditions.

Beyond pharmacological applications, this compound has also been investigated for its role in materials science. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and sensor technologies. Recent advancements in green chemistry have further emphasized the importance of sustainable methods for synthesizing such compounds, aligning with global efforts to reduce environmental impact.

In conclusion, 1-[(3-fluorophenyl)methyl]-1H-indole-3-carbaldehyde (CAS No 347323-97-1) stands as a testament to the ongoing innovation in organic chemistry and its interdisciplinary applications. As research continues to uncover new dimensions of its utility, this compound is poised to play a pivotal role in advancing both therapeutic interventions and cutting-edge materials.